Cas no 13031-41-9 (4-Cyanophenyl acetate)

• Product Name: 4-Cyanophenyl acetate
• CAS No: 13031-41-9
• MF: C₉H₇NO₂
• MW: 161.157382249832
• MDL: MFCD00129158
• CID: 187527
• PubChem ID: 83062
• Update Time: 2025-04-19

4-Cyanophenyl acetate Chemical and Physical Properties

Names and Identifiers

• 4-Cyanophenyl acetate
• 4-Acetoxybenzonitrile
• (4-cyanophenyl) acetate
• p-acetoxybenzonitrile
• p-Cyanophenyl acetate
• Einecs 235-893-8
• 1-Cyano-4-acetoxybenzene
• 1-Acetoxy-4-cyanobenzene
• 4-(Acetyloxy)benzonitrile
• Benzonitrile, 4-(acetyloxy)-
• Acetic acid p-cyanophenyl ester
• Benzonitrile, p-hydroxy-, acetate (ester)
• BENZONITRILE, P-HYDROXY-, ACETATE
• NS00007236
• 4-cyanophenylacetate
• CS-0444219
• EC 235-893-8
• MFCD00129158
• CJGXWABHYYJNJH-UHFFFAOYSA-N
• UNII-EEL1PCP8AM
• W-109165
• DTXSID8027741
• AKOS006241748
• 13031-41-9
• Q27277137
• SCHEMBL337646
• EEL1PCP8AM
• DB-367691

• MDL： MFCD00129158
• Inchi： 1S/C9H7NO2/c1-7(11)12-9-4-2-8(6-10)3-5-9/h2-5H,1H3
• InChI Key： CJGXWABHYYJNJH-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C1C=CC(C#N)=CC=1

Computed Properties

• Exact Mass: 161.04800
• Monoisotopic Mass: 161.047678
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 50.1

Experimental Properties

• Density: 1.18
• Boiling Point: 281.3°Cat760mmHg
• Flash Point: 128°C
• Refractive Index: 1.535
• PSA: 50.09000
• LogP: 1.48358

4-Cyanophenyl acetate Security Information

• TSCA：Yes

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters Phenol esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters